Zinc methacrylate
Overview
Description
Synthesis Analysis
Zinc methacrylate is synthesized through direct methods using zinc salts and appropriate alkaloids or by precipitation methods involving methacrylic acid, sodium hydroxide, and zinc chloride at room temperature. For example, complexes of zinc(II) methacrylate with sparteine and α-isosparteine were obtained through direct synthesis, characterized by elemental analysis, mass spectrometry, and spectroscopy methods (Jasiewicz et al., 2005). Another study successfully designed and synthesized zinc methacrylate nanopowder by precipitation method, yielding an average particle size of 40.6 nm and comparing its properties with those of commercial zinc methacrylate nanopowder (Fang-shan, Yu-chuan, & Ru, 2007).
Molecular Structure Analysis
The molecular structure of zinc methacrylate complexes has been elucidated using X-ray diffraction, revealing the stabilization role of hydrogen bonds and dipolar interactions. For instance, the structure of zinc(II) methacrylate complexes characterized by X-ray methods indicated the importance of these interactions in stabilizing the molecular structure (Jasiewicz et al., 2005).
Chemical Reactions and Properties
Zinc methacrylate is involved in various chemical reactions, such as the Friedel-Crafts acylation reaction facilitated by zinc oxide as a catalyst, demonstrating its reactivity and utility in organic synthesis (Sarvari & Sharghi, 2004). The compound exhibits unique chemical behavior, including the formation of poly(zinc methacrylate) complexes on the surface of zinc oxide nanoparticles, as demonstrated by FT-IR and thermogravimetric analysis (Tang et al., 2006).
Physical Properties Analysis
The physical properties of zinc methacrylate, including its stability and nanoparticle dispersion in aqueous systems, have been thoroughly investigated. The modification of commercial zinc oxide nanoparticles with polymethacrylic acid enhances their dispersibility in water, indicating the impact of surface modification on physical properties (Tang et al., 2006).
Chemical Properties Analysis
The chemical properties of zinc methacrylate, such as its reactivity in the formation of poly(zinc methacrylate) complexes and its role in promoting chemical reactions, highlight its utility in various chemical processes. The ability of zinc methacrylate to facilitate the Friedel-Crafts acylation reaction underscores its chemical versatility and potential applications in synthetic chemistry (Sarvari & Sharghi, 2004).
Scientific Research Applications
1. Light-Emitting Diode (LED) Display Applications
- Application Summary: Zinc methacrylate (ZnMA) is used for post-synthetic surface passivation of lead halide perovskite nanocrystals (PNCs), which are promising light-conversion materials for LED display applications .
- Methods of Application: ZnMA and trioctylphosphine oxide (TOPO) are used for co-passivation. The ZnMA stabilizes the PNCs by replacing the surface ammonium ligands, and TOPO further coordinates to the ZnMA .
- Results or Outcomes: The resultant PNCs–PMMA film presents a photoluminescence quantum yield (PLQY) of 74% and maintains a constant PL intensity under continuous UV irradiation in air .
2. Antifouling Coating Materials
- Application Summary: Zinc methacrylate (ZMA) is used in a self-polishing copolymer (SPC) for antifouling coating materials .
- Methods of Application: Molecular dynamics simulations were used to investigate the solubility and permeability of H2O in a SPC with two ZMA contents .
- Results or Outcomes: Z16 (16 mol% ZMA) was found to be significantly more permeable than Z2 (2 mol% ZMA) over time .
3. Rubber Magnetic Composites
- Application Summary: Zinc methacrylate (ZDMA) is used in the preparation of rubber magnetic composites .
- Methods of Application: A constant amount of DCP is incorporated into NBR based rubber matrix, while the main aim was to investigate the amount of co-agents ZDMA .
- Results or Outcomes: The study investigates the effect of ZDMA on the cross-linking and properties of the prepared materials .
Safety And Hazards
Future Directions
Zinc methacrylate has been used in the development of an efficient and stable perovskite nanocrystal-polymer composite for LED applications . It has also been used in the development of self-healing polymers for ultraviolet-curing three-dimensional printing . Furthermore, it has been used in the formulation of antimicrobial dental resin adhesives .
properties
IUPAC Name |
zinc;2-methylprop-2-enoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C4H6O2.Zn/c2*1-3(2)4(5)6;/h2*1H2,2H3,(H,5,6);/q;;+2/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PIMBTRGLTHJJRV-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)C(=O)[O-].CC(=C)C(=O)[O-].[Zn+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10O4Zn |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3065376 |
Source
|
| Record name | Zinc dimethacrylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3065376 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Other Solid |
Source
|
| Record name | 2-Propenoic acid, 2-methyl-, zinc salt (2:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Product Name |
Zinc methacrylate | |
CAS RN |
13189-00-9 |
Source
|
| Record name | 2-Propenoic acid, 2-methyl-, zinc salt (2:1) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013189009 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Propenoic acid, 2-methyl-, zinc salt (2:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Zinc dimethacrylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3065376 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Zinc methacrylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.032.844 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![zinc;manganese(2+);N-[2-(sulfidocarbothioylamino)ethyl]carbamodithioate](/img/structure/B76751.png)
